Cas no 916211-40-0 (C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine dihydrochloride)

• Product Name: C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine dihydrochloride
• CAS No: 916211-40-0
• MF: C₇H₉Cl₂F₃N₂
• MW: 249.060970067978
• MDL: MFCD11506272
• CID: 1084454
• PubChem ID: 73553803
• Update Time: 2024-10-26

C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride
• 1-[6-(Trifluoromethyl)-2-pyridinyl]methanamine dihydrochloride
• CS-0341655
• D96390
• (6-(Trifluoromethyl)pyridin-2-yl)methylamine dihydrochloride
• SB39900
• (6-(trifluoromethyl)pyridin-2-yl)methanamine 2hcl
• (6-(Trifluoromethyl)pyridin-2-yl)methanaminedihydrochloride
• 916211-40-0
• MFCD11506272
• 1-[6-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHANAMINE DIHYDROCHLORIDE
• C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine dihydrochloride
• SCHEMBL23572914
• LDVNUZOLXBYCRT-UHFFFAOYSA-N
• [6-(trifluoromethyl)pyridin-2-yl]methanamine dihydrochloride
• [6-(trifluoromethyl)pyridin-2-yl]methanamine;dihydrochloride
• EN300-233942
• DB-264607

• MDL： MFCD11506272
• Inchi： 1S/C7H7F3N2.2ClH/c8-7(9,10)6-3-1-2-5(4-11)12-6;;/h1-3H,4,11H2;2*1H
• InChI Key： LDVNUZOLXBYCRT-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CC=CC(CN)=N1)(F)F

Computed Properties

• Exact Mass: 248.0094882g/mol
• Monoisotopic Mass: 248.0094882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines